Cas no 380470-80-4 (3,3-Difluoro-4-(2-fluorophenyl)-1-[4-(phenylmethoxy)phenyl]-2-azetidinone)

• Product Name: 3,3-Difluoro-4-(2-fluorophenyl)-1-[4-(phenylmethoxy)phenyl]-2-azetidinone
• CAS No: 380470-80-4
• MF: C₂₂H₁₆F₃NO₂
• MW: 383.363156318665
• CID: 5446689
• PubChem ID: 3469570
• Update Time: 2025-10-19

3,3-Difluoro-4-(2-fluorophenyl)-1-[4-(phenylmethoxy)phenyl]-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4-(2-fluorophenyl)-1-(4-phenylmethoxyphenyl)azetidin-2-one
• EN300-26606519
• 380470-80-4
• 1-[4-(BENZYLOXY)PHENYL]-3,3-DIFLUORO-4-(2-FLUOROPHENYL)AZETIDIN-2-ONE
• Z56831949
• AKOS001037085
• AKOS016878660
• 3,3-Difluoro-4-(2-fluorophenyl)-1-[4-(phenylmethoxy)phenyl]-2-azetidinone

• Inchi： 1S/C22H16F3NO2/c23-19-9-5-4-8-18(19)20-22(24,25)21(27)26(20)16-10-12-17(13-11-16)28-14-15-6-2-1-3-7-15/h1-13,20H,14H2
• InChI Key： MPFXVXXJFWYBEN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OCC3=CC=CC=C3)C=C2)C(C2=CC=CC=C2F)C(F)(F)C1=O

Computed Properties

• Exact Mass: 383.11331324g/mol
• Monoisotopic Mass: 383.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.1±50.0 °C(Predicted)
• pka: -5.94±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 3,3-Difluoro-4-(2-fluorophenyl)-1-[4-(phenylmethoxy)phenyl]-2-azetidinone

Introduction to 3,3-Difluoro-4-(2-fluorophenyl)-1-[4-(phenylmethoxy)phenyl]-2-azetidinone and Its Significance in Modern Chemical Biology

The compound with the CAS number 380470-80-4, known as 3,3-Difluoro-4-(2-fluorophenyl)-1-[4-(phenylmethoxy)phenyl]-2-azetidinone, represents a fascinating molecule in the realm of chemical biology. Its unique structural features, characterized by the presence of difluoro and fluorophenyl substituents, as well as the azetidinone core, make it a promising candidate for various biological and pharmaceutical applications. This introduction delves into the compound's structure, potential biological activities, and its relevance to contemporary research.

The molecular framework of 3,3-Difluoro-4-(2-fluorophenyl)-1-[4-(phenylmethoxy)phenyl]-2-azetidinone is meticulously designed to interact with biological targets. The difluoro group introduces fluorine atoms into the molecule, which can enhance metabolic stability and binding affinity. The fluorophenyl moiety contributes to lipophilicity and can influence the compound's interaction with proteins and enzymes. The azetidinone ring is a heterocyclic structure that is frequently found in bioactive molecules, suggesting potential for biological activity.

Recent advancements in chemical biology have highlighted the importance of fluorinated compounds in drug discovery. The presence of fluorine atoms in molecules like 3,3-Difluoro-4-(2-fluorophenyl)-1-[4-(phenylmethoxy)phenyl]-2-azetidinone has been shown to modulate pharmacokinetic properties, including bioavailability and half-life. This has led to increased interest in fluorinated azetidinones as scaffolds for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The structural features of 3,3-Difluoro-4-(2-fluorophenyl)-1-[4-(phenylmethoxy)phenyl]-2-azetidinone suggest that it could interact with enzymes involved in critical biological pathways. For instance, the phenylmethoxy group may facilitate binding to specific residues on an enzyme's active site, thereby inhibiting or activating its function. Such interactions are crucial for developing drugs that target enzyme-mediated diseases.

In the context of contemporary research, there is growing evidence that azetidinones exhibit a wide range of biological activities. These include anti-inflammatory, antimicrobial, and anticancer properties. The unique combination of substituents in 3,3-Difluoro-4-(2-fluorophenyl)-1-[4-(phenylmethoxy)phenyl]-2-azetidinone positions it as a versatile molecule that could be explored for multiple therapeutic applications.

Furthermore, the compound's structural complexity allows for further derivatization and optimization. By modifying specific parts of the molecule, researchers can fine-tune its biological properties to enhance efficacy and reduce side effects. This flexibility makes 3,3-Difluoro-4-(2-fluorophenyl)-1-[4-(phenylmethoxy)phenyl]-2-azetidinone an attractive candidate for medicinal chemistry programs aimed at discovering new drugs.

The synthesis of this compound also presents an interesting challenge for chemists. The incorporation of multiple functional groups while maintaining structural integrity requires careful planning and execution. However, recent advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high precision.

From a computational chemistry perspective, understanding the interactions between 3,3-Difluoro-4-(2-fluorophenyl)-1-[4-(phenylmethoxy)phenyl]-2-azetidinone and biological targets is crucial for predicting its activity. Molecular docking studies can provide insights into how the compound binds to proteins and enzymes, helping researchers design more effective derivatives.

The potential applications of this compound extend beyond traditional pharmaceuticals. It could also be explored in agrochemicals or materials science, where its unique properties might offer novel solutions to existing challenges. The versatility of fluorinated azetidinones makes them valuable tools for innovation across multiple disciplines.

In conclusion,3,3-Difluoro-4-(2-fluorophenyl)-1-[4-(phenylmethoxy)phenyl]-2-azetidinone (CAS no 380470-80-4) is a structurally intriguing molecule with significant potential in chemical biology. Its unique features make it a promising candidate for drug discovery and other applications. As research continues to uncover new ways to leverage fluorinated compounds like this one,the future looks bright for innovative developments in this field.